Cas no 85665-69-6 (Bicyclo[2.2.1]heptane-2-propanoicacid, a-cyano-3,3-dimethyl-, ethyl ester)

Bicyclo[2.2.1]heptane-2-propanoicacid, a-cyano-3,3-dimethyl-, ethyl ester structure
85665-69-6 structure
Product Name:Bicyclo[2.2.1]heptane-2-propanoicacid, a-cyano-3,3-dimethyl-, ethyl ester
CAS No:85665-69-6
MF:C15H23NO2
MW:249.34862446785
CID:726025
Update Time:2024-01-31

Bicyclo[2.2.1]heptane-2-propanoicacid, a-cyano-3,3-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2-propanoicacid, a-cyano-3,3-dimethyl-, ethyl ester
    • ethyl 2-cyano-3-(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)propanoate
    • ethyl alpha-cyano-3,3-dimethylbicyclo[2.2.1]heptane-2-propionate
    • α-Cyano-3,3-dimethylbicyclo[2.2.1]heptane-2-propanoic acid ethyl ester
    • Bicyclo[2.2.1]heptane-2-propanoic acid, α-cyano-3,3-dimethyl-, ethyl ester
    • Inchi: 1S/C15H23NO2/c1-4-18-14(17)11(9-16)8-13-10-5-6-12(7-10)15(13,2)3/h10-13H,4-8H2,1-3H3
    • InChI Key: OJLDHABDKCBYDV-UHFFFAOYSA-N
    • SMILES: C12CC(CC1)C(C)(C)C2CC(C#N)C(OCC)=O

Computed Properties

  • Exact Mass: 616.068843
  • Monoisotopic Mass: 616.068843
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 12
  • Complexity: 885
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6

Experimental Properties

  • Density: 1.019
  • Boiling Point: 351.4°C at 760 mmHg
  • Flash Point: 167.7°C
  • Refractive Index: 1.477
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